Cas no 85609-09-2 (1-Iodo-4-isobutylbenzene)

1-Iodo-4-isobutylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Iodo-4-isobutylbenzene
- 1-iodo-4-(2-methylpropyl)benzene
- Benzene, 1-iodo-4-(2-methylpropyl)-
- CS-0154241
- 85609-09-2
- DB-180915
- SCHEMBL662503
- YLXHPJSTZKDDLN-UHFFFAOYSA-N
- DTXSID60464467
- AKOS019066855
- D94791
- BS-50164
-
- MDL: MFCD01861243
- Inchi: 1S/C10H13I/c1-8(2)7-9-3-5-10(11)6-4-9/h3-6,8H,7H2,1-2H3
- InChI Key: YLXHPJSTZKDDLN-UHFFFAOYSA-N
- SMILES: C1(I)=CC=C(CC(C)C)C=C1
Computed Properties
- Exact Mass: 260.00620g/mol
- Monoisotopic Mass: 260.00620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
1-Iodo-4-isobutylbenzene Security Information
- Storage Condition:Keep in dark place,Sealed in dry,Room Temperature
1-Iodo-4-isobutylbenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A019087928-1g |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 1g |
$400.00 | 2023-08-31 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XJ697-50mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% +(stabilized with Copper chip) | 50mg |
202.0CNY | 2021-07-15 | |
eNovation Chemicals LLC | Y1014476-1g |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 1g |
$395 | 2025-03-01 | |
eNovation Chemicals LLC | Y1014476-100mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 100mg |
$100 | 2025-02-26 | |
eNovation Chemicals LLC | Y1014476-250mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 250mg |
$160 | 2025-02-26 | |
Aaron | AR0051SL-250mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 250mg |
$147.00 | 2025-02-11 | |
eNovation Chemicals LLC | Y1014476-250mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 250mg |
$170 | 2023-09-01 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XJ697-200mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% +(stabilized with Copper chip) | 200mg |
509.0CNY | 2021-07-15 | |
Aaron | AR0051SL-100mg |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95% | 100mg |
$70.00 | 2025-02-11 | |
Crysdot LLC | CD12023657-5g |
1-Iodo-4-isobutylbenzene |
85609-09-2 | 95+% | 5g |
$628 | 2024-07-24 |
1-Iodo-4-isobutylbenzene Related Literature
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
Additional information on 1-Iodo-4-isobutylbenzene
1-Iodo-4-isobutylbenzene (CAS No. 85609-09-2)
1-Iodo-4-isobutylbenzene is a chemical compound with the CAS registry number 85609-09-2. This compound belongs to the class of aromatic iodides, specifically substituted benzene derivatives. Its molecular formula is C11H15IO, and it has a molecular weight of approximately 273.18 g/mol. The compound is characterized by its benzene ring structure, with an isobutyl group attached at the para position and an iodine atom at the ortho position relative to the isobutyl group.
The synthesis of 1-Iodo-4-isobutylbenzene typically involves nucleophilic aromatic substitution reactions or coupling reactions, depending on the starting materials and reaction conditions. Recent studies have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to synthesize this compound efficiently. These methods have been shown to improve yield and selectivity compared to traditional substitution methods.
1-Iodo-4-isobutylbenzene has been studied for its potential applications in organic synthesis, particularly as an intermediate in the preparation of biologically active compounds. For instance, researchers have utilized this compound in the synthesis of heterocyclic frameworks, which are crucial in drug discovery. The iodine atom in the molecule serves as a good leaving group, making it versatile for further functionalization.
In terms of physical properties, 1-Iodo-4-isobutylbenzene is a crystalline solid with a melting point of around 72°C and a boiling point of approximately 235°C under standard pressure. It is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethyl acetate. The compound exhibits moderate stability under normal conditions but may degrade under strong oxidizing or reducing agents.
Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure and reactivity of 1-Iodo-4-isobutylbenzene. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have highlighted the importance of steric and electronic effects in determining the reactivity of this compound.
The application of 1-Iodo-4-isobutylbenzene extends beyond organic synthesis into materials science. For example, it has been used as a precursor in the preparation of functional polymers and materials with tailored electronic properties. Researchers have explored its use in constructing conjugated systems that exhibit unique optical and electronic characteristics, making them suitable for applications in organic electronics.
In conclusion, 1-Iodo-4-isobutylbenzene (CAS No. 85609-09-2) is a versatile compound with significant potential in both organic synthesis and materials science. Its unique structure and reactivity make it an valuable building block for constructing complex molecules and functional materials. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound.
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